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Compound of Interest

Tetramethylammonium
Compound Name:
hydrogensulfate

Cat. No.: B1140689

Tetramethylammonium hydrogensulfate: A
Technical Guide for Researchers

This technical guide provides an in-depth overview of Tetramethylammonium
hydrogensulfate, a quaternary ammonium salt widely utilized in research and various
industrial applications. The document details its chemical identity, physical properties, and key
applications, with a focus on its utility for researchers, scientists, and professionals in drug
development.

Chemical Identification

Tetramethylammonium hydrogensulfate is a chemical compound primarily used as an ion-
pairing agent in chromatography and as a phase-transfer catalyst in organic synthesis. It is
available in both anhydrous and hydrated forms.
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Identifier Anhydrous Form Monohydrate Form

CAS Number 80526-82-5[1][2][3][4][5] 207738-07-6[6], 103812-00-6
Molecular Formula C4H13NOA4S[1][3][4]15] C4H15NO5S5[7]

Linear Formula (CH3)4N(HSO4) (CH3)4N(HSO4) - H20

Synonyms

Tetramethylammonium

bisulfate, TMAHS, N,N,N- Tetramethylammonium
trimethylmethanaminium hydrogensulfate hydrate[6]
sulfate[1][3]

Physicochemical Properties

The physical and chemical properties of Tetramethylammonium hydrogensulfate are

summarized below. These properties are crucial for its application in laboratory and industrial

settings.
Value
Property Value (Anhydrous) Reference
(Monohydrate)
Molecular Weight 171.22 g/mol 189.23 g/mol [11121071
White to off-white ]
) Almost white
Appearance crystalline [21[3][4][6][8]
] powder/crystals
powder/solid
Melting Point 290 - 297 °C 292 - 295 °C [2][3]
Solubility Soluble in water Highly soluble in water  [3][5][6]

Hydrogen Bond Donor

Count

[1]

Hydrogen Bond

Acceptor Count

[1]

Key Applications in Research and Development
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Tetramethylammonium hydrogensulfate is a versatile reagent with several applications in
scientific research and pharmaceutical development.

lon-Pair Chromatography: It is widely used as an ion-pairing agent in reverse-phase high-
performance liquid chromatography (HPLC).[2][4] It is added to the mobile phase to enhance
the retention and separation of ionic and highly polar analytes by forming neutral ion pairs
with the sample ions. This is particularly crucial for the analysis of pharmaceuticals and
biomolecules.[2]

Phase-Transfer Catalysis: In organic synthesis, it functions as a phase-transfer catalyst
(PTC), facilitating reactions between reactants located in different immiscible phases (e.g.,
agueous and organic).[6] This enhances reaction rates and yields, making it valuable for the
synthesis of complex organic molecules.[6]

Pharmaceutical Development: The compound aids in drug formulation by improving the
solubility and stability of active pharmaceutical ingredients (APIs).[2]

Biotechnology: In protein purification processes, it can help to stabilize proteins and reduce
non-specific interactions, leading to higher purity samples.[2]

Material Science and Electrochemistry: It is used in the synthesis of ionic liquids, which have
applications in electrochemistry and catalysis.[2][6]

Experimental Protocols and Methodologies

While specific experimental protocols are highly dependent on the particular application, this
section outlines the general methodology for the use of Tetramethylammonium
hydrogensulfate in its most common applications.

a) General Protocol for lon-Pair Chromatography

The use of Tetramethylammonium hydrogensulfate as an ion-pairing agent in HPLC
typically involves its addition to the aqueous component of the mobile phase.

» Reagent Preparation: Prepare a stock solution of Tetramethylammonium hydrogensulfate
in the aqueous portion of the mobile phase (e.g., water or buffer) at a concentration typically
ranging from 5 mM to 50 mM.
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Mobile Phase Preparation: Add the required volume of the ion-pair reagent stock solution to
the final mobile phase mixture. The pH of the mobile phase should be adjusted to ensure
that both the analyte and the ion-pairing agent are in their ionized forms.

System Equilibration: Before injecting the sample, the HPLC column must be thoroughly
equilibrated with the mobile phase containing the ion-pairing agent. This ensures a stable
baseline and reproducible retention times.

Sample Analysis: Inject the sample and run the chromatographic separation. The
concentration of the ion-pairing agent and the pH of the mobile phase can be optimized to
achieve the desired separation.

Column Washing: After analysis, it is critical to wash the column extensively with a mobile
phase free of the ion-pairing agent to prevent reagent precipitation and column degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and molecular formula for
Tetramethylammonium hydrogensulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140689#cas-number-and-molecular-formula-for-
tetramethylammonium-hydrogensulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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